Cas no 2229273-02-1 (4-(azetidin-3-yl)-1,2,3-thiadiazole)

• Product Name: 4-(azetidin-3-yl)-1,2,3-thiadiazole
• CAS No: 2229273-02-1
• MF: C₅H₇N₃S
• MW: 141.194178819656
• CID: 5967290
• PubChem ID: 165867388
• Update Time: 2025-10-25

4-(azetidin-3-yl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)-1,2,3-thiadiazole
• 2229273-02-1
• EN300-1783871

• Inchi： 1S/C5H7N3S/c1-4(2-6-1)5-3-9-8-7-5/h3-4,6H,1-2H2
• InChI Key： IDJMXIOYMBKUFK-UHFFFAOYSA-N
• SMILES： S1C=C(C2CNC2)N=N1

Computed Properties

• Exact Mass: 141.03606841g/mol
• Monoisotopic Mass: 141.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66Ų

Additional information on 4-(azetidin-3-yl)-1,2,3-thiadiazole

4-(Azetidin-3-Yl)-1,2,3-Thiadiazole: A Comprehensive Overview

The compound 4-(azetidin-3-yl)-1,2,3-thiadiazole, identified by the CAS number CAS No 2229273-02-1, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This article delves into the structure, synthesis, properties, and recent advancements related to this compound.

At its core, 4-(azetidin-3-yl)-1,2,3-thiadiazole is a heterocyclic compound characterized by a thiadiazole ring fused with an azetidine moiety. The thiadiazole ring is a five-membered structure containing sulfur and nitrogen atoms, while the azetidine ring is a four-membered saturated ring with one nitrogen atom. This combination imparts the compound with distinct electronic and steric properties that make it suitable for various applications.

Recent studies have highlighted the potential of 4-(azetidin-3-yl)-1,2,3-thiadiazole in drug discovery and material science. Researchers have explored its role as a building block for constructing bioactive molecules with anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer progression.

In terms of synthesis, several methods have been developed to synthesize 4-(azetidin-3-yl)-1,2,3-thiadiazole. One common approach involves the reaction of an appropriate azetidine derivative with a thiadiazole precursor under specific conditions. The choice of reagents and reaction conditions significantly influences the yield and purity of the final product.

The physical and chemical properties of CAS No 2229273-02-1 are crucial for its practical applications. The compound is typically a crystalline solid with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and THF makes it amenable to various synthetic transformations.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 4-(azetidin-3-yl)-1,2,3-thiadiazole. Density functional theory (DFT) calculations have revealed that the compound exhibits significant conjugation within its heterocyclic framework, which enhances its stability and reactivity.

In conclusion, 4-(azetidin-3-yl)-1,2,3-thiadiazole, or CAS No 2229273-0